Cas no 2034377-97-2 (4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034377-97-2
• MF: C₁₈H₁₉Cl₂NO₄S₂
• MW: 448.383760690689
• CID: 5841682
• PubChem ID: 119104463
• Update Time: 2025-08-01

4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione
• 4-((5-chloro-2-methylphenyl)sulfonyl)-7-(2-chlorophenyl)-1,4-thiazepane 1,1-dioxide
• AKOS026697857
• 4-(5-chloro-2-methylphenyl)sulfonyl-7-(2-chlorophenyl)-1,4-thiazepane 1,1-dioxide
• F6557-2195
• 2034377-97-2

• Inchi： 1S/C18H19Cl2NO4S2/c1-13-6-7-14(19)12-18(13)27(24,25)21-9-8-17(26(22,23)11-10-21)15-4-2-3-5-16(15)20/h2-7,12,17H,8-11H2,1H3
• InChI Key： LYKRXJYRYFRZEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCN(CCS1(=O)=O)S(C1C=C(C=CC=1C)Cl)(=O)=O

Computed Properties

• Exact Mass: 447.0132558g/mol
• Monoisotopic Mass: 447.0132558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.3Ų

Additional information on 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione

Comprehensive Overview of 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034377-97-2)

The compound 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034377-97-2) is a structurally complex sulfonamide derivative with significant potential in pharmaceutical research and development. Its unique molecular architecture, featuring a thiazepane core and dual chlorophenyl substituents, has garnered attention for its potential applications in drug discovery. Researchers are particularly interested in its sulfonyl and dione functional groups, which are known to contribute to bioactivity in therapeutic agents.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in targeting enzymes and receptors. The 5-chloro-2-methylbenzenesulfonyl moiety in this compound is a key structural feature, often associated with enhanced binding affinity in medicinal chemistry. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The presence of the 2-chlorophenyl group further diversifies its potential interactions, making it a candidate for studying allosteric modulation in drug design.

The thiazepane ring system in CAS No. 2034377-97-2 is a less common heterocycle in pharmaceuticals, which adds to the compound's novelty. Heterocycles like this are frequently explored for their ability to improve pharmacokinetic properties, such as metabolic stability and solubility. Given the growing focus on oral bioavailability in drug development, this compound's structure could address challenges related to drug delivery and bioavailability enhancement.

From a synthetic chemistry perspective, the preparation of 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione involves multi-step organic transformations, including sulfonylation and cyclization reactions. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's CAS registry number (2034377-97-2) serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

Current research trends highlight the importance of small-molecule therapeutics in treating complex diseases. The structural features of this compound suggest potential applications in central nervous system (CNS) disorders or inflammatory conditions, areas where sulfonamide derivatives have historically shown promise. Additionally, its chlorinated aromatic components may contribute to interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

In the context of green chemistry, the synthesis and application of 2034377-97-2 raise questions about sustainable practices. Researchers are increasingly investigating atom-efficient routes to such compounds to minimize waste and energy consumption. This aligns with broader industry goals of reducing the environmental footprint of pharmaceutical manufacturing.

For those searching "sulfonamide thiazepane derivatives" or "chlorophenyl sulfonyl compounds in drug discovery", this compound represents a compelling case study. Its combination of lipophilic and polar groups offers a balanced profile for lead optimization, a critical phase in drug development. Furthermore, its structural complexity provides opportunities for structure-activity relationship (SAR) studies, a cornerstone of medicinal chemistry.

As the pharmaceutical industry continues to explore underexplored chemical space, compounds like 4-(5-chloro-2-methylbenzenesulfonyl)-7-(2-chlorophenyl)-1lambda6,4-thiazepane-1,1-dione offer valuable insights. Its CAS No. 2034377-97-2 ensures traceability in global chemical databases, supporting collaborative research efforts. Future studies may focus on its crystallography or computational modeling to predict its behavior in biological systems, addressing common queries like "how to predict drug-target interactions" or "computational approaches to sulfonamide pharmacology."